Gingerols
Gingerols are a class of phytochemicals predominantly found in ginger (Zingiber officinale). These active compounds contribute significantly to the pungent taste and potent medicinal properties of ginger. Scientifically, they belong to the gingerol group and exhibit anti-inflammatory, antioxidant, and analgesic activities. Research indicates that gingerols can inhibit prostaglandin synthesis and enhance the body's ability to manage pain and inflammation. They are often used in natural health supplements and traditional medicine practices for conditions such as nausea, arthritis, and digestive issues. Due to their beneficial effects, gingerols have gained considerable interest in pharmaceutical and food industries for developing new therapeutic agents and functional foods.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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10-Gingerol | 23513-15-7 | C21H34O4 |
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1-(3,4-Dihydroxy-5-methoxyphenyl)-5-hydroxy-3-dodecanone; (S)-form | 2222778-48-3 | C19H30O5 |
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(5S)-5-hydroxy-1-(4',5'-dihydroxy-3'-methoxyphenyl)-decan-3-one | 1269180-13-3 | C17H26O5 |
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(5S)-5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)nonan-3-one | 41743-69-5 | C16H24O4 |
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(+)(S) -gingerol | 72749-01-0 | C17H26O4 |
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3-Undecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (5S)- | 748159-27-5 | C18H28O4 |
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3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)- | 77333-95-0 | C23H38O4 |
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6-Gingerol | 23513-14-6 | C17H26O4 |
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3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (S)- | 104264-55-3 | C23H38O4 |
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3-Octanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)- | 77398-90-4 | C15H22O4 |
Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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